Cas no 5718-88-7 (5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione)

• Product Name: 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione
• CAS No: 5718-88-7
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• MDL: MFCD00460127
• CID: 1602552
• PubChem ID: 1379702
• Update Time: 2025-11-01

5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione
• CTK2H5075
• 1H-Tetrazol-5-amine, N-(2-furanylmethylene)-
• 5-(2-furylmethylene)-2-thioxothiazolidin-4-one
• 5-furfurylidene-rhodanine
• MCULE-7346037478
• Oprea1_114505
• furfurylidenerhodanine
• 5-Furfurylidenamino-1H-tetrazol
• 5-Furfuryliden-2-thioxo-thiazolidin-4-on
• ZINC33280124
• 5-furfulidenethiazolidine-2,4-dione
• furfurylidene-(1(2)H-tetrazol-5-yl)-amine
• 5-Furfuryliden-thiazolidin-2,4-dion
• 5-(2-furanylmethylene)-2,4-thiazolidinedione
• 5-furfurylidenerhodanine
• 5-furfurylidene-thiazolidine-2,4-dione
• 5-(2-furanylmethylene)-2-thioxo-4-thiazolidinone
• AC1LDWKK
• 5-furfurylidene-2-thioxo-thiazolidin-4-one
• 5-Furfuryliden-thiazolidin-2,4-dion;5-furfurylidene-thiazolidine-2,4-dione;5-Furfuryliden-2-thioxo-thiazolidin-4-on;5-furfurylidene-rhodanine;5-furfulidenethiazolidine-2,4-dione;furfurylidenerhodanine;5-furfurylidene-2-thioxo-thiazolidin-4-one;
• 5-Furan-2-ylmethylene-thiazolidine-2,4-dione
• (5E)-5-[(furan-2-yl)methylidene]-1,3-thiazolidine-2,4-dione
• LS-10996
• 2,4-Thiazolidinedione, 5-(2-furanylmethylene)-
• AKOS000409142
• CS-0366970
• 5718-88-7
• ALBB-030680
• (5E)-5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione
• SDCCGMLS-0065177.P001
• (5E)-5-(2-furylmethylene)-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 5-(2-furfurylidene)-
• MFCD00460127
• 5-(2-furylmethylene)-1,3-thiazolidine-2,4-dione
• NSC-31089
• 5-(furan-2-ylmethylene)thiazolidine-2,4-dione
• SCHEMBL13567557
• MLS002639374
• NSC31089

• MDL： MFCD00460127
• Inchi： 1S/C8H5NO3S/c10-7-6(13-8(11)9-7)4-5-2-1-3-12-5/h1-4H,(H,9,10,11)/b6-4+
• InChI Key： OZIVFRZKBDVKEO-GQCTYLIASA-N
• SMILES： S1C(NC(/C/1=C\C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 194.99900
• Monoisotopic Mass: 194.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.61000
• LogP: 1.93230

Additional information on 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 5718-88-7 and Product Name: 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione

The compound with the CAS number 5718-88-7 and the product name 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The molecular structure incorporates a thiazolidine core, which is a well-known scaffold in medicinal chemistry, often associated with bioactive properties. The presence of a furan-2-ylmethylidene substituent further enhances its complexity and reactivity, making it a promising candidate for further exploration.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds that exhibit pharmacological activity. The thiazolidine ring system is particularly noteworthy due to its prevalence in biologically active molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The specific derivative 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione has been studied for its potential role in modulating various biological pathways. Its dual functionality, arising from the combination of the thiazolidine and furan moieties, suggests that it may interact with multiple targets within biological systems.

One of the most compelling aspects of this compound is its structural versatility. The furan-2-ylmethylidene group introduces a reactive site that can be exploited for further chemical modifications. This feature is particularly valuable in drug design, where subtle alterations in molecular structure can significantly impact biological activity. Researchers have been exploring derivatives of this compound to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. The ability to fine-tune the electronic and steric environment around the heterocyclic core allows for the development of molecules with tailored biological profiles.

Recent studies have highlighted the potential of 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione as an intermediate in the synthesis of more complex pharmacophores. Its incorporation into larger molecular frameworks has led to the discovery of novel compounds with anti-inflammatory, antimicrobial, and anticancer properties. The thiazolidine moiety is known to contribute to stability and bioavailability, while the furan substituent adds an additional layer of reactivity that can be leveraged for drug design purposes. This combination makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The chemical reactivity of this compound also makes it a valuable tool in synthetic organic chemistry. The presence of both carbonyl and double bond functionalities allows for diverse synthetic pathways, enabling chemists to construct complex molecules through sequential reactions such as condensation, cyclization, and functional group transformations. These synthetic strategies have been employed to generate libraries of derivatives for high-throughput screening (HTS), a common approach in drug discovery pipelines.

In the context of modern drug development, there is increasing interest in compounds that exhibit multitarget engagement capabilities. The structural features of 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione suggest that it may interact with multiple protein targets simultaneously. This polypharmacicity can be advantageous in treating complex diseases where modulation of several pathways is required for therapeutic effect. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of enzymes involved in inflammatory processes.

The pharmacological profile of this compound has been investigated through both computational modeling and experimental assays. Computational approaches have been used to predict binding affinities and identify potential binding pockets on target proteins. These predictions are often validated through experimental techniques such as enzyme inhibition assays and surface plasmon resonance (SPR) studies. Such combined computational-experimental strategies provide a robust framework for understanding how this compound interacts with biological systems at the molecular level.

One particularly interesting area of research involves the exploration of this compound's potential as an antioxidant agent. The thiazolidine ring system is known to possess radical-scavenging capabilities due to its ability to stabilize reactive oxygen species (ROS). The furan substituent further enhances these properties by contributing additional electron-rich regions that can participate in redox reactions. Antioxidant activity is crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Another emerging application lies in the field of antimicrobial chemotherapy. With rising concerns about antibiotic resistance, there is a pressing need for novel antimicrobial agents with unique mechanisms of action. Preliminary studies suggest that derivatives of 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione may exhibit inhibitory effects against certain bacterial strains by interfering with essential metabolic pathways or membrane integrity. Further research is needed to fully elucidate these mechanisms and assess their clinical relevance.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable efficient production of complex heterocyclic molecules. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular architectures with high precision and yield. These methods are particularly valuable in pharmaceutical research where scalability and purity are critical factors.

Future directions in the study of this compound may include exploring its potential as a prodrug or precursor for biologically active metabolites. Prodrug strategies involve administering a pharmacologically inactive derivative that undergoes metabolic conversion into an active drug upon exposure to physiological conditions within the body. This approach can enhance bioavailability or target specificity while minimizing side effects associated with direct administration.

The interdisciplinary nature of research on compounds like 5-(furan-2-ylmethylidene)-1,3-thiazolidine-2,4-dione underscores the importance of collaboration between chemists、biologists、pharmacologists，and computer scientists。 Such collaborations foster innovation by integrating diverse expertise into a cohesive research framework， ultimately accelerating progress toward new therapeutic solutions。